Cas no 1897547-70-4 (Cyclopropanepropanamine, β-(trifluoromethyl)-)

Cyclopropanepropanamine, β-(trifluoromethyl)-, is a specialized organic compound featuring a cyclopropane ring and a trifluoromethyl group attached to a propanamine backbone. This structure imparts unique steric and electronic properties, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropane ring contributes to conformational rigidity, influencing binding interactions. Its applications include serving as a key intermediate in the synthesis of bioactive molecules, particularly those targeting CNS and enzyme modulation. The compound’s well-defined reactivity and stability under various conditions make it a reliable choice for advanced synthetic chemistry and drug discovery efforts.

Cyclopropanepropanamine, β-(trifluoromethyl)- structure

1897547-70-4 structure

Product Name:Cyclopropanepropanamine, β-(trifluoromethyl)-

CAS No:1897547-70-4

MF:C₇H₁₂F₃N

MW:167.172092437744

CID:5253723

PubChem ID:115013244

Update Time:2025-06-07

Cyclopropanepropanamine, β-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Cyclopropanepropanamine, β-(trifluoromethyl)-
- [3-amino-2-(trifluoromethyl)propyl]cyclopropane
- 1897547-70-4
- EN300-392730
- Inchi： 1S/C7H12F3N/c8-7(9,10)6(4-11)3-5-1-2-5/h5-6H,1-4,11H2
- InChI Key： HJLOIBKWEABVGD-UHFFFAOYSA-N
- SMILES： FC(C(CN)CC1CC1)(F)F

Computed Properties

Exact Mass: 167.09218387g/mol
Monoisotopic Mass: 167.09218387g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26Å²

Experimental Properties

Density: 1.158±0.06 g/cm3(Predicted)
Boiling Point: 143.1±40.0 °C(Predicted)
pka: 8.17±0.10(Predicted)

Cyclopropanepropanamine, β-(trifluoromethyl)- Pricemore >>

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